2-[4-(4-methoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[3-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-[4-(4-methoxyphenyl)-6-oxopyrimidin-1-yl]-N-[3-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C20H16F3N3O3/c1-29-16-7-5-13(6-8-16)17-10-19(28)26(12-24-17)11-18(27)25-15-4-2-3-14(9-15)20(21,22)23/h2-10,12H,11H2,1H3,(H,25,27)
• InChI Key: TZJQXZMZHCLYPA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC(=O)N(C=N2)CC(=O)NC3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C20H16F3N3O3
• Molecular Weight: 403.4 g/mol

Description

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. .

Molecular Structure Analysis

Techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry are used to determine the molecular structure. The analysis provides information about the arrangement of atoms, the lengths and angles of chemical bonds, and the presence of functional groups.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes the reactants, products, conditions, and mechanism of the reaction.

Physical And Chemical Properties Analysis

This includes studying properties like melting point, boiling point, solubility, optical activity, and reactivity.

Scientific Research Applications

Agrochemicals and Crop Protection

The synthesis and application of trifluoromethylpyridines (TFMPs) play a crucial role in the agrochemical industry. TFMP derivatives, including F5228-0478, are used to protect crops from pests. Notably, fluazifop-butyl, the first TFMP derivative introduced to the market, paved the way for over 20 new TFMP-containing agrochemicals with ISO common names. .

Chemical Biology and Medicinal Chemistry

TFMP derivatives contribute to chemical biology studies and drug discovery. Their unique structure allows researchers to explore new avenues for therapeutic intervention.

Mechanism of Action

If the compound is biologically active, its mechanism of action is studied. This involves understanding how the compound interacts with biological targets (like proteins or DNA) and how this interaction leads to its biological effect.

Safety and Hazards

This involves studying the compound’s toxicity, flammability, and environmental impact. Material Safety Data Sheets (MSDS) provide information on handling, storage, and disposal of the compound.